4-(4-chlorophenyl)-N-(2-methylphenyl)-1,3-thiazol-2-amine

• IUPAC Name: 4-(4-chlorophenyl)-N-(2-methylphenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C16H13ClN2S/c1-11-4-2-3-5-14(11)18-16-19-15(10-20-16)12-6-8-13(17)9-7-12/h2-10H,1H3,(H,18,19)
• InChI Key: PHVARAHVSVEYIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=NC(=CS2)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H13ClN2S
• Molecular Weight: 300.8 g/mol

Description

Synthesis Analysis

Thiazole derivatives, including compounds similar to 4-(4-chlorophenyl)-N-(2-methylphenyl)-1,3-thiazol-2-amine, are typically synthesized through multi-step pathways involving key intermediates. For instance, compounds with similar structures have been synthesized by reacting specific phenylthioureas with appropriate bromides under Hantzsch thiazole synthesis conditions, leading to the formation of the thiazole core structure. Characterization of these compounds is often achieved using spectroscopic methods such as 1H NMR, 13C NMR, FT-IR, and mass spectral analysis, alongside crystal structure determination through X-ray diffraction studies (Nadaf, Sarojini, & Poojary, 2018).

Molecular Structure Analysis

The molecular structure of thiazole derivatives is confirmed using single crystal X-ray diffraction, revealing the spatial arrangement of atoms within the molecule and providing insight into its geometric parameters. This technique has been instrumental in determining the crystal system, space group, and other structural details of similar compounds (Kerru et al., 2019).

Chemical Reactions and Properties

Thiazole derivatives participate in various chemical reactions, contributing to their versatile chemical properties. For instance, they can undergo ring-opening reactions to produce intermediates that react further, leading to a diverse range of products. These reactions are influenced by the presence of substituents on the thiazole ring, which can affect the compound's reactivity and the nature of the products formed (Androsov, 2008).

Physical Properties Analysis

The physical properties of thiazole derivatives, including melting points, solubility, and crystallinity, can be assessed using techniques such as thermogravimetric analysis (TGA), differential thermal analysis (DTA), and solubility tests. These properties are crucial for understanding the compound's stability and behavior in different environments (B. H et al., 2019).

Chemical Properties Analysis

The chemical properties of thiazole derivatives are characterized by their reactivity towards various chemical reagents and conditions. These properties are pivotal in determining their applications in synthetic chemistry and materials science. Theoretical studies, including density functional theory (DFT) calculations, provide insights into the electronic structure, which is essential for understanding the reactivity and stability of these compounds (Shahana & Yardily, 2020).